Cas no 154851-84-0 (2-(Pyridin-4-yl)benzo[d]oxazol-6-amine)

• Product Name: 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine
• CAS No: 154851-84-0
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 5747773
• PubChem ID: 39112117
• Update Time: 2025-05-20

2-(Pyridin-4-yl)benzo[d]oxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yl)benzo[d]oxazol-6-amine
• SCHEMBL16933414
• 2-pyridin-4-yl-1,3-benzoxazol-6-amine
• 154851-84-0
• 2-(pyridin-4-yl)-1,3-benzoxazol-6-amine
• MFCD10694701
• AKOS005206228
• NS-02366
• 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine

• Inchi： 1S/C12H9N3O/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： GMEJXSRGFRIIJZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine

2-(Pyridin-4-yl)benzo[d]oxazol-6-amine: A Comprehensive Overview

The compound 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine, identified by the CAS number 154851-84-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic aromatic amines, which are known for their unique electronic properties and versatile reactivity. The structure of 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine consists of a benzo[d]oxazole ring system fused with a pyridine moiety, making it a derivative of oxazole and pyridine.

The synthesis of 2-(Pyridin-4-yl)benzo[d]oxazol-6-amine involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is often achieved through cyclization reactions involving appropriate precursors, such as o-amino phenols or related compounds. The introduction of the pyridinyl group at the 4-position is a critical step, as it imparts specific electronic and steric properties to the molecule. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these synthetic pathways.

2-(Pyridin-4-yl)benzo[d]oxazol-6-amine has garnered considerable attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. The molecule's structure allows for extensive functionalization, enabling researchers to explore its role in various biological systems. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them valuable candidates for therapeutic interventions.

In addition to its pharmaceutical applications, 2-(Pyridin-4-yl)benzo[d]oxazol-6-amino derivatives have found utility in materials science, particularly in the development of advanced materials for optoelectronic devices. The conjugated aromatic system of this compound contributes to its excellent optical properties, which are advantageous in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also highlighted the importance of 2-(Pyridin-4-yl)benzo[d]oxazol-based compounds in catalysis. By incorporating these moieties into metal complexes, scientists have developed highly efficient catalysts for various organic transformations, including cross-coupling reactions and enantioselective syntheses.

The versatility of 2-(Pyridin-4-yldihydroxyphenyl)benzo[d]oxazol-related compounds is further underscored by their role in chemical sensing and molecular recognition. These molecules can serve as selective receptors for ions and small molecules, offering new possibilities in analytical chemistry and environmental monitoring.

In conclusion, 2-(Pyridin-[var]-yl)benzo[d]oxazol-based compounds like CAS No 154851-[var]-[var] represent a valuable class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, solidifying their position as key players in modern chemical science.